N-[4-iodo-2-(trifluoromethyl)phenyl]-3-methyl-4-nitrobenzamide

• IUPAC Name: N-[4-iodo-2-(trifluoromethyl)phenyl]-3-methyl-4-nitrobenzamide
• InChI: InChI=1S/C15H10F3IN2O3/c1-8-6-9(2-5-13(8)21(23)24)14(22)20-12-4-3-10(19)7-11(12)15(16,17)18/h2-7H,1H3,(H,20,22)
• InChI Key: SCHCHMPNOYDNNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC2=C(C=C(C=C2)I)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C15H10F3IN2O3
• Molecular Weight: 450.15 g/mol

Description

N-[4-iodo-2-(trifluoromethyl)phenyl]-3-methyl-4-nitrobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as ITMN-191 and has been studied extensively for its properties and effects.

Mechanism of Action

ITMN-191 works by inhibiting the NS3/4A protease enzyme, which is essential for the replication of HCV. This inhibition prevents the virus from replicating and spreading, thereby reducing the viral load in infected cells.
Biochemical and Physiological Effects
ITMN-191 has been found to have minimal toxicity and is well-tolerated in animal studies. It has also been shown to have a high selectivity index, which means that it has a low potential for off-target effects.

Advantages and Limitations for Lab Experiments

One advantage of using ITMN-191 in lab experiments is its high potency and selectivity. It has also been found to be effective against a broad range of HCV genotypes. However, one limitation is that it has a short half-life, which means that it may need to be administered frequently.

Future Directions

There are several future directions for the use of ITMN-191 in scientific research. One area of focus is the development of combination therapies that include ITMN-191 and other antiviral agents. Another potential application is the use of ITMN-191 in the treatment of other viral infections, such as influenza and RSV. Additionally, further studies are needed to investigate the long-term effects of ITMN-191 and its potential use in clinical settings.
In conclusion, ITMN-191 is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its effectiveness in inhibiting the replication of HCV and its high selectivity make it a promising candidate for the development of antiviral therapies. Further studies are needed to investigate its potential use in clinical settings and its long-term effects.

Scientific Research Applications

ITMN-191 has been extensively studied for its potential applications in scientific research. It has been found to be effective in inhibiting the replication of hepatitis C virus (HCV) in vitro. This compound has also been studied for its potential use in treating other viral infections, such as influenza and respiratory syncytial virus (RSV).